N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-3-phenylpropyl)urea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(4-phenylbutan-2-yl)urea
• InChI: InChI=1S/C18H21N3O4/c1-13(8-9-14-6-4-3-5-7-14)19-18(22)20-16-11-10-15(21(23)24)12-17(16)25-2/h3-7,10-13H,8-9H2,1-2H3,(H2,19,20,22)
• InChI Key: DJZAYFLRWHMDGL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-3-phenylpropyl)urea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as MNMPU and is a type of urea derivative. MNMPU has been extensively studied for its biological and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of MNMPU involves the inhibition of tubulin polymerization, which is necessary for cell division. MNMPU binds to the colchicine binding site on tubulin, preventing the formation of microtubules. This leads to the disruption of the mitotic spindle, which ultimately results in cell death.
Biochemical and Physiological Effects:
MNMPU has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MNMPU has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of MNMPU is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for the development of new cancer therapies. Additionally, MNMPU has been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases.
However, one of the limitations of MNMPU is its low solubility in water, which can make it difficult to work with in laboratory experiments. Additionally, MNMPU has not yet been extensively studied in vivo, so its potential side effects and toxicity are not fully understood.

Future Directions

There are several future directions for research on MNMPU. One area of research is the development of new cancer therapies based on MNMPU. Additionally, further studies are needed to fully understand the potential side effects and toxicity of MNMPU. Finally, there is potential for the development of new anti-inflammatory drugs based on MNMPU.

Scientific Research Applications

MNMPU has been studied for its potential use in various scientific research applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that MNMPU can induce apoptosis, or programmed cell death, in cancer cells. This makes it a potential candidate for the development of new cancer therapies.